Cas no 133932-61-3 (5-BROMO-2-METHOXYRESORCINOL)

• Product Name: 5-BROMO-2-METHOXYRESORCINOL
• CAS No: 133932-61-3
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 824714
• PubChem ID: 10176804
• Update Time: 2024-11-02

5-BROMO-2-METHOXYRESORCINOL Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-METHOXYRESORCINOL
• 5-bromo-2-methoxybenzene-1,3-diol
• 5-bromo-2-methoxy-1,3-benzenediol
• SCHEMBL9418420
• J-006456
• DB-317397
• 133932-61-3
• AKOS027447011
• 5-Bromo-2-methoxy-1,3-benzenediol;
• DTXSID40436465

• Inchi： 1S/C7H7BrO3/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3,9-10H,1H3
• InChI Key： SXXALXBGJPYMSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 217.95800
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 124-126°C
• PSA: 49.69000
• LogP: 1.86890